Cas no 2137552-47-5 (2-(2-ethoxy-2-methylpropyl)-2H-1,2,3-triazol-4-amine)

• Product Name: 2-(2-ethoxy-2-methylpropyl)-2H-1,2,3-triazol-4-amine
• CAS No: 2137552-47-5
• MF: C₈H₁₆N₄O
• MW: 184.238841056824
• CID: 6425271
• PubChem ID: 165480308
• Update Time: 2025-06-26

2-(2-ethoxy-2-methylpropyl)-2H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-ethoxy-2-methylpropyl)-2H-1,2,3-triazol-4-amine
• 2137552-47-5
• EN300-1114511

• Inchi： 1S/C8H16N4O/c1-4-13-8(2,3)6-12-10-5-7(9)11-12/h5H,4,6H2,1-3H3,(H2,9,11)
• InChI Key： BYBWUOAIQTXDHL-UHFFFAOYSA-N
• SMILES： O(CC)C(C)(C)CN1N=CC(N)=N1

Computed Properties

• Exact Mass: 184.13241115g/mol
• Monoisotopic Mass: 184.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 66Ų

Additional information on 2-(2-ethoxy-2-methylpropyl)-2H-1,2,3-triazol-4-amine

Professional Introduction to Compound with CAS No. 2137552-47-5 and Product Name: 2-(2-ethoxy-2-methylpropyl)-2H-1,2,3-triazol-4-amine

The compound with the CAS number 2137552-47-5 and the product name 2-(2-ethoxy-2-methylpropyl)-2H-1,2,3-triazol-4-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the triazole class of heterocyclic compounds, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its triazol-4-amine moiety, make it a promising candidate for further investigation in drug discovery and development.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The triazol-4-amine core is known for its ability to interact with biological targets in a unique manner, often leading to potent and selective pharmacological effects. The presence of the (2-ethoxy-2-methylpropyl) side chain in this compound adds an additional layer of complexity, which can influence its pharmacokinetic properties and overall efficacy. This structural design allows for fine-tuning of the compound's interactions with biological receptors, making it a valuable asset in medicinal chemistry.

One of the most compelling aspects of this compound is its potential application in the treatment of inflammatory diseases. Current research has demonstrated that triazole derivatives can effectively inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). The (2-ethoxy-2-methylpropyl) group may enhance the compound's ability to penetrate cell membranes, thereby improving its bioavailability and therapeutic index. Preliminary studies have shown promising results in animal models, where this compound exhibited significant anti-inflammatory effects without notable side effects.

Furthermore, the triazol-4-amine moiety has been implicated in the development of antiviral and antibacterial agents. Its ability to disrupt viral replication and bacterial cell wall synthesis makes it an attractive scaffold for designing new antimicrobial drugs. The structural flexibility provided by the (2-ethoxy-2-methylpropyl) side chain allows for modifications that can enhance binding affinity to viral proteases or bacterial enzymes, thereby improving therapeutic efficacy. This dual functionality makes this compound a versatile tool for addressing multiple therapeutic challenges.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions and pharmacokinetic properties. By leveraging these computational tools, researchers have been able to optimize the structure of 2-(2-ethoxy-2-methylpropyl)-2H-1,2,3-triazol-4-amine to enhance its biological activity. For instance, molecular dynamics simulations have been used to study how this compound interacts with target proteins at an atomic level. These simulations have provided valuable insights into the compound's binding mechanism and have guided the design of more potent analogs.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include the formation of the triazole ring through cycloaddition reactions and subsequent functionalization with the (2-ethoxy-2-methylpropyl) group. Advanced synthetic techniques such as transition metal-catalyzed reactions have been employed to improve efficiency and minimize byproduct formation. These synthetic strategies are critical for producing sufficient quantities of the compound for preclinical studies.

In conclusion, CAS No. 2137552-47-5 represents a significant contribution to pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. The combination of the triazol-4-amine core and the (2-ethoxy-2-methylpropyl) side chain provides a versatile scaffold for designing novel drugs targeting various diseases. Ongoing research continues to explore its potential in treating inflammatory disorders, viral infections, and bacterial infections. As computational methods and synthetic techniques advance, further optimization of this compound is expected to yield even more effective therapeutic agents.